Cas no 17222-07-0 (1,4-Cyclohexanedione, 2,2,3,3,5,5,6,6-octafluoro-)

• Product name: 1,4-Cyclohexanedione, 2,2,3,3,5,5,6,6-octafluoro-
• CAS No: 17222-07-0
• MF: C₆O₂F₈
• MW: 256.0502
• CID: 96265
• PubChem ID: 21492511

1,4-Cyclohexanedione, 2,2,3,3,5,5,6,6-octafluoro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedione, 2,2,3,3,5,5,6,6-octafluoro-
• 2,2,3,3,5,5,6,6-octafluorocyclohexane-1,4-dione
• KTWJLAOQEZVJRH-UHFFFAOYSA-N
• 17222-07-0
• SCHEMBL5081324
• DTXSID90614832

• Inchi： InChI=1S/C6F8O2/c7-3(8)1(15)4(9,10)6(13,14)2(16)5(3,11)12
• InChI Key： KTWJLAOQEZVJRH-UHFFFAOYSA-N
• SMILES： FC1(F)C(F)(F)C(=O)C(F)(F)C(F)(F)C1=O

Computed Properties

• Exact Mass: 255.977
• Monoisotopic Mass: 255.97705454g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14